Cas no 1380300-69-5 (1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride)

1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride is a fluorinated cyclohexylamine derivative with a cyclobutylmethyl substituent, offering unique structural features for pharmaceutical and chemical research applications. The presence of difluorination at the 4-position enhances metabolic stability and lipophilicity, potentially improving bioavailability. The hydrochloride salt form ensures improved solubility and handling properties. This compound may serve as a versatile intermediate in medicinal chemistry, particularly in the development of CNS-targeting agents or enzyme inhibitors due to its rigid cyclohexylamine core and cyclobutyl moiety. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies. The compound is supplied with high purity, ensuring reliability in synthetic applications.

1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride structure

1380300-69-5 structure

Product Name:1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride

CAS No:1380300-69-5

MF:C₁₁H₂₀ClF₂N

MW:239.733009338379

CID:4779482

Update Time:2025-06-14

1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride
- 1-(Cyclobutylmethyl)-4,4-difluorocyclohexanamine hydrochloride
- Inchi： 1S/C11H19F2N.ClH/c12-11(13)6-4-10(14,5-7-11)8-9-2-1-3-9;/h9H,1-8,14H2;1H
- InChI Key： ZDKBHUKFLUNWAS-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCC(CC1)(CC1CCC1)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 201
Topological Polar Surface Area: 26

1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	091272-1g	1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride	1380300-69-5		1g	￡550.00	2022-03-01

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Additional information on 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride

Comprehensive Overview of 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 1380300-69-5)

1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 1380300-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutylmethyl and difluorocyclohexan-1-amine moieties, is widely studied for its potential applications in drug discovery and development. Its molecular structure combines a cyclobutyl ring with a fluorinated cyclohexane backbone, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are particularly intrigued by the role of fluorine substitution in improving drug-like properties, a topic frequently searched in academic and industrial databases. The compound’s hydrochloride salt form further enhances its solubility, making it suitable for various experimental and formulation studies.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in small-molecule therapeutics and precision medicine. 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride aligns with this trend, as its structural features are often explored in the design of CNS-active agents and GPCR-targeted drugs. These areas are among the most searched topics in pharmaceutical forums and AI-driven research platforms, reflecting the compound’s relevance in cutting-edge science.

Another key aspect of 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride is its synthetic versatility. The cyclobutylmethyl group introduces conformational rigidity, while the difluorocyclohexane moiety offers electronic modulation, both of which are prized in structure-activity relationship (SAR) studies. Such properties are frequently discussed in peer-reviewed journals and patent literature, underscoring the compound’s utility in optimizing lead compounds for clinical trials.

From an industrial perspective, CAS No. 1380300-69-5 is often highlighted in supplier catalogs as a building block for drug discovery. Its applications span peptide mimetics, enzyme inhibitors, and allosteric modulators, addressing common search queries related to innovative chemical entities. The compound’s stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping the use of fluorinated compounds. 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride is no exception, with researchers focusing on green chemistry approaches to its synthesis. This aligns with global trends toward sustainable pharmaceuticals, a hot topic in both scientific and public domains.

In summary, 1-(Cyclobutylmethyl)-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 1380300-69-5) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with its alignment with current research priorities, ensure its continued prominence in scientific discourse. For those exploring next-generation therapeutics or advanced chemical intermediates, this compound offers a wealth of opportunities for innovation.